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Compound of Interest

Compound Name: (-)-Macrocarpal D; Macrocarpal-d

Cat. No.: B12403505

Get Quote

Executive Summary
Macrocarpal D (CAS: 142647-71-0) is a bioactive phloroglucinol-sesquiterpene meroterpenoid

isolated primarily from Eucalyptus species (E. globulus, E. macrocarpa).[1][2] Characterized by

a unique C28H40O6 scaffold, it exhibits significant antibacterial activity and inhibition of HIV-

reverse transcriptase. This guide provides a rigorous technical framework for the isolation,

purification, and spectroscopic validation (NMR, MS) of Macrocarpal D, designed for

application scientists and medicinal chemists.

Part 1: Chemical Profile & Structural Logic
Macrocarpal D belongs to a class of compounds known as formylated phloroglucinol

meroterpenoids (FPMs). Its structure consists of a dialdehyde-substituted phloroglucinol core

coupled to a bicyclic sesquiterpene moiety (typically an aromadendrane or cadinane

derivative).
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Property Specification

IUPAC Name

(Variable due to stereochemistry) Typically

defined as a methylene-bridged phloroglucinol-

sesquiterpene adduct

Molecular Formula C28H40O6

Molecular Weight 472.62 g/mol

Appearance Amorphous powder or pale yellow oil

Solubility
Soluble in MeOH, EtOH, CHCl3, DMSO;

Insoluble in water

Key Functional Groups
Phenolic hydroxyls (3), Formyl groups (2),

Sesquiterpene skeleton

Part 2: Isolation and Purification Protocol
The following protocol ensures high-purity isolation by leveraging the lipophilic nature of the

terpene moiety and the acidity of the phenolic protons.

Step-by-Step Methodology
Biomass Preparation:

Dry Eucalyptus globulus leaves at 40°C for 48 hours.

Pulverize to a fine mesh (Particle size < 500 µm) to maximize solvent penetration.

Primary Extraction:

Macerate powder in Methanol (MeOH) (1:10 w/v) for 72 hours at room temperature.

Rationale: MeOH efficiently extracts polar phenolics and moderately non-polar terpenoids.

Filter and concentrate under reduced pressure to yield the crude extract.

Liquid-Liquid Partitioning (The "Clean-up"):
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Suspend crude extract in Water (H2O).

Partition sequentially with n-Hexane (removes waxes/lipids) and then Chloroform (CHCl3).

Target Phase: The CHCl3 fraction contains the Macrocarpals. Collect and dry over

anhydrous Na2SO4.

Chromatographic Isolation:

Stationary Phase: Silica Gel 60 (0.063-0.200 mm).

Mobile Phase: Gradient elution with n-Hexane : Ethyl Acetate (starting 90:10 → 60:40).

Monitoring: TLC (Vanillin-H2SO4 stain); Macrocarpals appear as dark purple/brown spots

upon heating.

Final Purification (HPLC):

Column: C18 Reverse Phase (ODS), 5 µm, 250 x 10 mm.

Solvent System: MeOH : H2O (with 0.1% Formic Acid) gradient (80:20 → 100:0).

Detection: UV at 280 nm (characteristic of phloroglucinol core).

Workflow Visualization
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Caption: Isolation workflow for Macrocarpal D targeting the chloroform-soluble fraction.
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Part 3: Mass Spectrometry (MS) Analysis
Mass spectrometry provides the first line of confirmation for the molecular formula C28H40O6.

Experimental Parameters
Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]⁻ is preferred due to the

acidic phenolic protons.

Instrument: Q-TOF or Orbitrap for High-Resolution Mass Spectrometry (HRMS).

Diagnostic Ions
Ion Species m/z (Theoretical) Interpretation

[M-H]⁻ 471.2752
Deprotonated molecular ion

(Base Peak in neg. mode).

[M+H]⁺ 473.2898
Protonated molecular ion (Pos.

mode).

[M+Na]⁺ 495.2717 Sodium adduct.[3]

Fragment ~453
Loss of H2O [M-18] (Common

in terpenoids).

Fragment ~200-250

Cleavage of the sesquiterpene

moiety from the phloroglucinol

core.

Validation Logic: The presence of the parent ion at m/z 471 (negative mode) confirms the intact

phloroglucinol-terpene adduct. Fragmentation patterns showing loss of water and terpene

cleavage support the meroterpenoid structure.

Part 4: NMR Spectroscopy Data
Nuclear Magnetic Resonance (NMR) is the definitive method for structural elucidation. The

data below represents the diagnostic signals observed in CDCl3.

1H NMR (Proton) - Diagnostic Regions
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Aldehyde Protons (9.0 - 10.5 ppm):

Macrocarpal D possesses two formyl groups on the phloroglucinol ring.

Signals: Two distinct singlets at δ 10.18 and δ 9.68 ppm (values may vary ±0.1 ppm

depending on concentration/solvent).

Note: The desymmetrization caused by the terpene attachment makes these two

aldehydes chemically nonequivalent.

Phenolic Protons (12.0 - 14.0 ppm):

Sharp, downfield singlets due to intramolecular hydrogen bonding with the adjacent

carbonyls.

Terpene Region (0.5 - 2.5 ppm):

Methyl Groups: Macrocarpal D typically displays 4-5 methyl signals. Look for

singlets/doublets around δ 0.70, 0.90, 0.95, and 1.20 ppm.

Cyclopropane (if present): Some macrocarpals (like A/B) have cyclopropane protons

upfield (< 0.7 ppm). Macrocarpal D typically lacks the cyclopropane ring of the

aromadendrane in the same configuration as A/B, or it may be opened/rearranged.

Benzylic Methylene: The linkage between the terpene and the aromatic ring usually

appears as a multiplet around δ 2.6 - 3.0 ppm.

13C NMR (Carbon) - Diagnostic Shifts
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Carbon Type Chemical Shift (δ ppm) Assignment Notes

Aldehyde C=O 191.5, 191.8
Diagnostic for diformyl

phloroglucinol.

Aromatic C-OH 162.0 - 168.0
Oxygenated aromatic carbons

(C-2, C-4, C-6).

Aromatic C-C 105.0 - 115.0
Substituted aromatic carbons

(C-1, C-3, C-5).

Terpene C-C 20.0 - 50.0
Complex aliphatic region (CH,

CH2, CH3).

Structural Elucidation Workflow (2D NMR)
To confirm the linkage between the phloroglucinol and the terpene, HMBC (Heteronuclear

Multiple Bond Correlation) is critical.

Key Correlation: The benzylic proton of the terpene moiety (attached to the aromatic ring) will

show a strong HMBC correlation to the aromatic carbons (C-1, C-5, C-6) and the adjacent

terpene carbons.
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Caption: 2D NMR logic flow for establishing the phloroglucinol-terpene connectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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